![molecular formula C25H24N2O3 B6043435 N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-ethoxybenzamide CAS No. 5748-32-3](/img/structure/B6043435.png)
N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-ethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-ethoxybenzamide, commonly known as DMEMB, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.
Mechanism of Action
DMEMB exerts its effects by inhibiting the activity of certain enzymes, such as acetylcholinesterase and topoisomerase II. By inhibiting these enzymes, DMEMB can prevent the breakdown of important molecules, such as acetylcholine, and disrupt the replication of cancer cells.
Biochemical and Physiological Effects:
DMEMB has been shown to have a range of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters, such as dopamine and serotonin, in the brain. DMEMB has also been shown to reduce inflammation and oxidative stress, which are important factors in the development of various diseases.
Advantages and Limitations for Lab Experiments
DMEMB has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily produced in large quantities. DMEMB is also stable and has a long shelf life, which makes it ideal for use in long-term experiments. However, DMEMB has some limitations, such as its potential toxicity and the need for further research to determine its optimal dosage and administration.
Future Directions
There are several future directions for the study of DMEMB. One potential direction is the further exploration of its potential use in cancer treatment, as well as its potential use in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Another potential direction is the development of new synthetic compounds based on DMEMB, which may have even greater potential for scientific research applications.
Conclusion:
DMEMB is a synthetic compound that has shown promising results in various scientific research applications. It has been studied for its potential use in cancer treatment, Alzheimer's disease treatment, and other disease treatments. DMEMB exerts its effects by inhibiting the activity of certain enzymes, and it has a range of biochemical and physiological effects. While DMEMB has several advantages for use in lab experiments, it also has some limitations. There are several future directions for the study of DMEMB, including further exploration of its potential use in disease treatment and the development of new synthetic compounds based on DMEMB.
Synthesis Methods
DMEMB is synthesized using a multi-step process that involves the reaction of 2-amino-5,7-dimethyl-1,3-benzoxazole with 3-ethoxybenzoyl chloride in the presence of a base. The resulting product is then subjected to further reactions to obtain the final product, DMEMB.
Scientific Research Applications
DMEMB has shown promising results in various scientific research applications. It has been studied for its potential use in cancer treatment, as it has been shown to inhibit the growth of cancer cells. DMEMB has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for memory and learning.
Properties
IUPAC Name |
N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-ethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N2O3/c1-5-29-20-8-6-7-18(13-20)24(28)26-21-14-19(10-9-16(21)3)25-27-22-12-15(2)11-17(4)23(22)30-25/h6-14H,5H2,1-4H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIWVTHLGKDJUTC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)C(=O)NC2=C(C=CC(=C2)C3=NC4=CC(=CC(=C4O3)C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10362186 |
Source
|
Record name | N-[5-(5,7-Dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-ethoxybenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10362186 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
400.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5748-32-3 |
Source
|
Record name | N-[5-(5,7-Dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-ethoxybenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10362186 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.